Cas no 1091383-39-9 (1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide)
1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide
- VU0644070-1
- AKOS024509603
- 1-(4-fluorophenyl)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)cyclopropanecarboxamide
- 1091383-39-9
- F5475-0147
- 1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide
-
- Inchi: 1S/C21H21FN2O2/c1-14-4-9-17(13-18(14)24-12-2-3-19(24)25)23-20(26)21(10-11-21)15-5-7-16(22)8-6-15/h4-9,13H,2-3,10-12H2,1H3,(H,23,26)
- InChI Key: WVMGIDQYKLUMAD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1(C(NC2C=CC(C)=C(C=2)N2C(CCC2)=O)=O)CC1
Computed Properties
- Exact Mass: 352.15870608g/mol
- Monoisotopic Mass: 352.15870608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.4Ų
1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5475-0147-2μmol |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-5μmol |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-10μmol |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-20μmol |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-1mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-2mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-3mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-4mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-5mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5475-0147-10mg |
1-(4-fluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]cyclopropane-1-carboxamide |
1091383-39-9 | 10mg |
$79.0 | 2023-09-10 |
1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide
Introduction to 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide (CAS No. 1091383-39-9)
1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1091383-39-9, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of multiple functional groups, including a fluorophenyl moiety, a methyl-substituted phenyl ring, and an oxopyrrolidine unit, contributes to its complex chemical profile and makes it a subject of interest for researchers exploring structure-activity relationships (SAR) in drug design.
The fluorophenyl group is particularly noteworthy in medicinal chemistry, as fluorine atoms can modulate the pharmacokinetic properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. In particular, the 4-fluoro substitution pattern is frequently employed in drug development due to its ability to enhance binding interactions with biological targets. The methyl-substituted phenyl ring further contributes to the compound's hydrophobic character, which can influence its membrane permeability and overall bioavailability. These structural elements collectively suggest that this compound may exhibit properties suitable for interaction with biological receptors or enzymes, making it a valuable candidate for further investigation.
The core structural motif of 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide is a cyclopropane ring, which is known for its strained three-membered carbon framework. This strain can lead to increased reactivity and electronic polarization, potentially enhancing interactions with biological targets. The cyclopropane unit is often incorporated into drug candidates due to its ability to adopt specific conformations that can optimize binding affinity. In this compound, the cyclopropane ring is linked to a phenyl ring via an amide bond, with the phenyl ring further substituted by the 2-oxopyrrolidine group. This heterocyclic moiety introduces additional complexity and may contribute to the compound's solubility and pharmacological properties.
The 2-oxopyrrolidine unit is another key feature of this molecule, as oxopyrrolidines are known to be versatile pharmacophores in drug discovery. They can participate in hydrogen bonding interactions and exhibit significant flexibility, allowing them to adapt to various binding sites on biological targets. The presence of this group in 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide suggests that it may interact with proteins or enzymes through multiple non-covalent interactions, enhancing its potential as a therapeutic agent. Furthermore, the amide linkage between the cyclopropane ring and the phenyl ring provides another site for potential hydrogen bonding interactions, which can further modulate the compound's binding properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding pockets on biological targets where 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide may interact. These studies have highlighted the importance of the cyclopropane ring and the oxopyrrolidine moiety in mediating binding affinity. Additionally, virtual screening campaigns have been conducted to identify similar compounds that may exhibit comparable biological activities, providing valuable insights into potential lead optimization strategies.
In vitro studies have begun to explore the pharmacological profile of 1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-y l)phenylcyclopropane - 1 - carboxamide, focusing on its interaction with various biological targets relevant to human health. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors, although further research is needed to fully elucidate its mechanism of action. The unique combination of structural features makes it an intriguing candidate for therapeutic development, particularly in areas where modulation of enzyme activity or receptor binding is desired.
The synthesis of this compound presents several challenges due to its complex structure and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various building blocks required for its synthesis. Additionally, modern purification techniques ensure high yields and purity of the final product, which is essential for subsequent biological evaluation.
The potential applications of 1-(4-fluorophenyl)-N - 4 - methyl - 3 - (2 - oxopyrrolidin - 1 - yl ) phen ylcyc lopro p ane - 1 - carboxamide extend across multiple therapeutic areas due to its versatile structural features. Its ability to interact with biological targets through multiple non-covalent interactions suggests that it may be effective against a range of diseases. For instance, it may find utility in treating inflammatory disorders by inhibiting key enzymes involved in inflammatory pathways or in oncology by targeting specific signaling pathways implicated in cancer progression.
As research continues to uncover new biological activities and mechanisms of action for this compound, it holds promise as a lead molecule for drug development or as an intermediate in the synthesis of more complex derivatives. The integration of experimental data with computational modeling will be crucial in optimizing its pharmacological properties and advancing it towards clinical applications. Collaborative efforts between synthetic chemists and biologists will be essential in realizing its full potential as a therapeutic agent.
In conclusion, 1 -( 4 - fluoro ph en yl ) - N - 4 - me th yl - 3 -( 2 - ox o py r rol idin e ) ph en ylcyc lo pro p ane - 1 car box am ide ( CAS No . 1091383 39 9 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , combined with promising preliminary data , make it a compelling candidate for further investigation . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .
1091383-39-9 (1-(4-fluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcyclopropane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)